Cas no 1058231-69-8 (N-(3-acetamidophenyl)-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide)

• Product Name: N-(3-acetamidophenyl)-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide
• CAS No: 1058231-69-8
• MF: C₁₅H₁₅N₇O₂S
• MW: 357.390300035477
• CID: 5844112
• PubChem ID: 43955103
• Update Time: 2025-11-07

N-(3-acetamidophenyl)-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetamidophenyl)-2-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)sulfanylacetamide
• N-(3-acetamidophenyl)-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide
• F5061-0062
• 1058231-69-8
• N-(3-acetamidophenyl)-2-((3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide
• VU0632802-1
• AKOS024494040

• Inchi： 1S/C15H15N7O2S/c1-9(23)18-10-4-3-5-11(6-10)19-12(24)7-25-15-13-14(16-8-17-15)22(2)21-20-13/h3-6,8H,7H2,1-2H3,(H,18,23)(H,19,24)
• InChI Key： UKHWCNZNITYEAW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(NC(=O)C)=C1)(=O)CSC1=NC=NC2N(C)N=NC=21

Computed Properties

• Exact Mass: 357.10079392g/mol
• Monoisotopic Mass: 357.10079392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 140Ų

Additional information on N-(3-acetamidophenyl)-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide

N-(3-Acetamidophenyl)-2-({3-Methyl-3H-[1,2,3]Triazolo[4,5-d]Pyrimidin-7-Yl}Sulfanyl)Acetamide: A Comprehensive Overview

The compound N-(3-acetamidophenyl)-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide, identified by the CAS number 1058231-69-8, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential applications in drug development, particularly in the treatment of various diseases such as cancer and viral infections.

The molecular structure of this compound is characterized by a triazolopyrimidine ring system, which is a key structural motif in many bioactive molecules. The presence of the sulfanyl group (S-methyl) and the acetamide substituents on the phenyl ring contributes to its pharmacokinetic properties and bioavailability. These structural elements are critical for its interaction with biological targets, making it a valuable candidate for further research and development.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various protein targets. For instance, studies using molecular docking techniques have revealed potential interactions with kinases and proteases, which are often implicated in disease pathways. These findings underscore the importance of this compound as a lead molecule for drug discovery.

In terms of therapeutic applications, N-(3-acetamidophenyl)-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide has shown promise in antitumor and antiviral assays. Preclinical studies have demonstrated its ability to inhibit the growth of cancer cells by modulating key signaling pathways. Additionally, its antiviral activity against emerging pathogens has been reported in recent literature, further highlighting its versatility as a therapeutic agent.

The synthesis of this compound involves a multi-step process that incorporates advanced organic synthesis techniques. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring that the compound is suitable for biological testing. The use of green chemistry principles in its synthesis has also been explored to minimize environmental impact.

From a safety standpoint, preliminary toxicological studies indicate that this compound exhibits low toxicity at therapeutic doses. However, further investigations are required to fully understand its long-term effects and potential side effects. Regulatory agencies have emphasized the need for comprehensive safety assessments before advancing this compound into clinical trials.

In conclusion, N-(3-acetamidophenyl)-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities and potential therapeutic applications, positions it as a leading candidate for future drug development efforts. Continued research into its mechanisms of action and optimization of its pharmacokinetic properties will undoubtedly pave the way for its successful translation into clinical practice.